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Compound of Interest

Compound Name: Histidinol

Cat. No.: B1595749 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Histidinol, a key intermediate in the biosynthesis of the amino acid L-

histidine. Adherence to these protocols is critical for minimizing risk and ensuring operational

integrity.

Hazard Identification and Personal Protective Equipment
(PPE)
Histidinol, specifically L(-)-Histidinol dihydrochloride, is classified as a hazardous substance.

It is known to cause skin irritation, serious eye irritation, and may cause respiratory irritation.[1]

[2][3] Therefore, the use of appropriate personal protective equipment is mandatory.

Recommended Personal Protective Equipment:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1595749?utm_src=pdf-interest
https://www.benchchem.com/product/b1595749?utm_src=pdf-body
https://www.benchchem.com/product/b1595749?utm_src=pdf-body
https://www.benchchem.com/product/b1595749?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC228830010&productDescription=L-HISTIDINOL+DIHYDROCHLO+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.ca/store/msds?partNumber=AC228830010&productDescription=l-histidinol-dihydrochloride-99-thermo-scientific&language=en&countryCode=CA
https://file.medchemexpress.com/batch_PDF/HY-W014233/L-Histidinol-dihydrochloride-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595749?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Specification Standard Compliance

Eye/Face Protection

Safety goggles with side-

shields or chemical safety

goggles.

OSHA 29 CFR 1910.133 or

European Standard EN166.[1]

Hand Protection
Wear appropriate protective

gloves.

Consult with the glove

manufacturer for specific

chemical compatibility.

Skin and Body Protection
Impervious clothing to prevent

skin exposure.
N/A

Respiratory Protection

A suitable respirator, such as a

dust mask type N95 (US),

should be used if dust

formation is likely.

Follow OSHA respirator

regulations found in 29 CFR

1910.134 or European

Standard EN 149.

Procedural Guidance for Safe Handling and Storage
Proper handling and storage procedures are crucial to prevent exposure and maintain the

integrity of Histidinol.

Handling:

Avoid all contact with skin and eyes.[1]

Do not breathe in the dust.[1]

Ensure adequate ventilation, especially in confined areas.[1]

Wash hands thoroughly after handling.[3]

Use only in areas with appropriate exhaust ventilation.[3]

Storage:

Keep the container tightly closed in a dry, cool, and well-ventilated place.[1]
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Refrigeration is recommended for storage.[1]

Store locked up.[3]

Keep away from strong oxidizing agents, as they are incompatible.[1][2]

Emergency and First-Aid Measures
In the event of accidental exposure, immediate and appropriate first-aid measures must be

taken.

Exposure Route First-Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove any contact

lenses. Seek immediate medical attention.[3]

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes while removing all

contaminated clothing and shoes. Get medical

attention.[1][3]

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen. Get medical attention.[1][3]

Ingestion

Do NOT induce vomiting. Clean mouth with

water and drink plenty of water afterwards.

Never give anything by mouth to an

unconscious person. Get medical attention.[1][3]

Accidental Release and Disposal Plan
A clear plan for managing spills and disposing of waste is essential for laboratory safety and

environmental protection.

Accidental Release Measures:
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Personal Precautions: Ensure adequate ventilation and wear full personal protective

equipment, including respiratory protection. Evacuate personnel to safe areas.[3]

Containment: Sweep up and shovel the spilled material into suitable containers for disposal.

[1] Avoid dust formation.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[3]

Disposal:

Dispose of contaminated material in accordance with local, state, and federal regulations.

Waste materials should be disposed of by a licensed waste disposal company.

Visualizing Safety Protocols
To further clarify the procedural flow of handling Histidinol safely, the following diagrams

illustrate the key decision-making processes.
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Histidinol Handling Workflow

Start: Prepare to Handle Histidinol

Assess Hazards
(Skin/Eye Irritant, Respiratory Irritant)

Don Appropriate PPE
(Goggles, Gloves, Lab Coat, Respirator)

Follow Safe Handling Procedures
(Ventilated Area, Avoid Dust/Contact)

Store Properly
(Cool, Dry, Well-Ventilated, Tightly Sealed)

End of Procedure

Click to download full resolution via product page

Caption: Workflow for the safe handling and storage of Histidinol.
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Histidinol Emergency Response Plan

Exposure Event Occurs

Eye Contact:
Flush with water for 15 mins, Seek medical attention

Eye

Skin Contact:
Wash with soap and water, Remove contaminated clothing

Skin

Inhalation:
Move to fresh air, Provide respiratory support if needed

Inhalation

Ingestion:
Rinse mouth, Do NOT induce vomiting, Seek medical attention

Ingestion

Decontaminate Area and Equipment

Report Incident to Safety Officer

Click to download full resolution via product page

Caption: Emergency response plan for accidental exposure to Histidinol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safeguarding Your Research: Essential Personal
Protective Equipment and Handling Protocols for Histidinol]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b1595749#personal-protective-
equipment-for-handling-histidinol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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